Cas no 1804375-72-1 (2-Aminomethyl-4-fluoro-5-iodopyridine)

• Product Name: 2-Aminomethyl-4-fluoro-5-iodopyridine
• CAS No: 1804375-72-1
• MF: C₆H₆FIN₂
• MW: 252.028116703033
• CID: 4899576
• Update Time: 2025-06-10

2-Aminomethyl-4-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-4-fluoro-5-iodopyridine

• Inchi： 1S/C6H6FIN2/c7-5-1-4(2-9)10-3-6(5)8/h1,3H,2,9H2
• InChI Key： PFUCJCQGSAAFEJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1F)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Aminomethyl-4-fluoro-5-iodopyridine

Comprehensive Overview of 2-Aminomethyl-4-fluoro-5-iodopyridine (CAS No. 1804375-72-1)

2-Aminomethyl-4-fluoro-5-iodopyridine (CAS No. 1804375-72-1) is a fluorinated and iodinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its aminomethyl and halogen substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the 4-fluoro and 5-iodo groups, make it particularly valuable for cross-coupling reactions and drug discovery applications.

In recent years, the demand for halogenated pyridines like 2-Aminomethyl-4-fluoro-5-iodopyridine has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are increasingly exploring its potential in kinase inhibitor design, given the fluoro and iodo moieties' ability to modulate electronic properties and binding affinity. The compound's CAS No. 1804375-72-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed applications of 2-Aminomethyl-4-fluoro-5-iodopyridine lies in its utility for Suzuki-Miyaura coupling, a pivotal reaction in constructing complex heterocycles. The 5-iodo substituent acts as an excellent leaving group, enabling efficient palladium-catalyzed transformations. This aligns with the broader trend of optimizing C–I bond reactivity in synthetic workflows, a topic frequently queried in AI-driven literature searches.

From a structure-activity relationship (SAR) perspective, the aminomethyl group in 2-Aminomethyl-4-fluoro-5-iodopyridine offers a handle for further derivatization, such as amide formation or reductive amination. This flexibility is crucial for high-throughput screening campaigns, where rapid diversification of core scaffolds is essential. Notably, the 4-fluoro substitution enhances metabolic stability—a key consideration in drug candidate optimization, as evidenced by its prominence in PubMed and Reaxys queries.

Environmental and regulatory trends also influence the discourse around CAS No. 1804375-72-1. The compound's halogen content necessitates scrutiny under green chemistry principles, particularly in waste stream management. Innovations in catalytic iodination methods, often searched alongside this compound, aim to address such challenges while maintaining synthetic efficiency.

In summary, 2-Aminomethyl-4-fluoro-5-iodopyridine exemplifies the intersection of halogenated building blocks and modern synthetic strategies. Its CAS No. 1804375-72-1 serves as a gateway to exploring advanced topics like late-stage functionalization and fragment-based drug design, making it a staple in contemporary R&D workflows.